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Compound of Interest

2,4-Di([1,1'-biphenyl]-4-yl)-6-
Compound Name:
chloro-1,3,5-triazine

Cat. No.: B3028309

2-chloro-4,6-diphenyl-1,3,5-triazine is a heterocyclic aromatic compound that has garnered
significant attention for its utility as a building block in organic synthesis. Its structure, featuring
a reactive chlorine atom on a triazine core flanked by two phenyl groups, makes it an ideal
precursor for creating more complex molecules with desirable electronic properties.

IUPAC Name: The systematic name for this compound, as established by the International
Union of Pure and Applied Chemistry (IUPAC), is 2-chloro-4,6-diphenyl-1,3,5-triazine[1][2]. The
nomenclature is derived as follows:

e 1,3,5-triazine: This denotes the core six-membered ring containing three nitrogen atoms at
positions 1, 3, and 5.

e 2-chloro: A chlorine atom is substituted at the second position of the triazine ring.
e 4,6-diphenyl: Two phenyl groups are attached at the fourth and sixth positions of the ring.

This compound is also commonly referenced by its CAS (Chemical Abstracts Service) number:
3842-55-5[1].

Physicochemical Properties

The physical and chemical characteristics of 2-chloro-4,6-diphenyl-1,3,5-triazine are crucial for
its handling, storage, and application in various synthetic procedures.
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Property Value Source
Molecular Formula C15H10CIN3 [1112]
Molecular Weight 267.71 g/mol [1][3]

White to off-white or yellow
Appearance ) [31141[5]
crystalline powder

Melting Point 138-140 °C [3114]
Boiling Point ~485.1 °C [3]
Density ~1.265 g/cm3 [3]

Insoluble in water, soluble in
Solubility organic solvents like ethanol [4]

and acetone.

The thermal stability indicated by its high melting and boiling points makes it suitable for a
range of chemical synthesis processes that may require elevated temperatures[3]. The chlorine
atom on the triazine ring provides a reactive site for nucleophilic substitution reactions, which is
fundamental to its application as a synthetic intermediate[3].

Synthesis of 2-chloro-4,6-diphenyl-1,3,5-triazine

The synthesis of 2-chloro-4,6-diphenyl-1,3,5-triazine can be achieved through various
methods, often starting from cyanuric chloride (2,4,6-trichloro-1,3,5-triazine), a cost-effective
and readily available precursor. The differential reactivity of the chlorine atoms on the triazine
ring allows for sequential substitution.

One common synthetic route involves a Suzuki coupling reaction. Below is a detailed protocol
for a laboratory-scale synthesis.

Experimental Protocol: Suzuki Coupling Synthesis

Objective: To synthesize 2-chloro-4,6-diphenyl-1,3,5-triazine from 1,3,5-trichloro-1,3,5-triazine
and phenylboronic acid.

Materials:
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e 1,3,5-trichloro-1,3,5-triazine (cyanuric chloride)

e Phenylboronic acid

e Potassium carbonate (K2CO3)

« Bis(tricyclohexylphosphine)nickel(ll) dichloride [Ni(PCy3)2CI2] (catalyst)

o Tetrahydrofuran (THF), anhydrous

e Deionized water

Procedure:

e In a 500 mL three-necked round-bottom flask equipped with a magnetic stirrer, condenser,
and nitrogen inlet, add 18.5 g (0.1 mol) of 1,3,5-trichloro-1,3,5-triazine and 100 g of
anhydrous tetrahydrofuran.

 To this solution, add 26.8 g (0.22 mol) of phenylboronic acid, 34.5 g (0.25 mol) of potassium
carbonate, and 1 g of the Ni(PCy3)2CI2 catalyst.

 Stir the mixture and heat it to 70 °C under a nitrogen atmosphere.

e Maintain the reaction at this temperature for 12 hours, monitoring the progress by thin-layer
chromatography (TLC).

 After the reaction is complete, cool the flask to room temperature.

e Quench the reaction by adding 100 mL of deionized water.

« Distill the mixture to recover the tetrahydrofuran solvent.

« Filter the remaining aqueous mixture to collect the solid product.

o Wash the filter cake with water until the filtrate is neutral.

e Dry the solid product under vacuum to yield 2-chloro-4,6-diphenyl-1,3,5-triazine.

Expected Yield: Approximately 94.1% with a purity of around 98.9%6].
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Caption: Workflow for the synthesis of 2-chloro-4,6-diphenyl-1,3,5-triazine.

Core Applications in Organic Electronics

The primary application of 2-chloro-4,6-diphenyl-1,3,5-triazine is as a crucial intermediate in the
synthesis of materials for Organic Light-Emitting Diodes (OLEDs)[3][5]. Its structure allows for
the creation of advanced materials with tailored electronic properties.

Electron Transport Materials (ETMs)

2-chloro-4,6-diphenyl-1,3,5-triazine is a foundational component in the synthesis of organic
electron transport materials (ETMs)[3]. The electron-deficient nature of the triazine ring
facilitates efficient electron injection and transport within an OLED device. By reacting the
chlorine atom with other organic moieties, researchers can develop molecules with high
electron mobility, which is essential for the performance, brightness, and longevity of OLED
displays|[3].

Host Materials for Phosphorescent OLEDs (PhOLEDSs)
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In phosphorescent OLEDSs, host materials are required to efficiently transfer energy to the
phosphorescent dopants. 2-chloro-4,6-diphenyl-1,3,5-triazine serves as a building block for
novel bipolar host materials[7]. These materials possess both electron- and hole-transporting
capabilities, leading to a more balanced charge distribution within the emissive layer of the
OLED. This results in highly efficient devices with reduced efficiency roll-off at high brightness

levels[7].
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Caption: Application pathway from intermediate to advanced OLED materials.

Safety and Handling
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2-chloro-4,6-diphenyl-1,3,5-triazine is classified as a hazardous substance and requires careful
handling. According to the Globally Harmonized System (GHS) of Classification and Labelling
of Chemicals, it is known to cause skin and serious eye irritation[1]. It may also cause
respiratory irritation[1].

Recommended Handling Precautions:

Use in a well-ventilated area or under a fume hood.

o Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and
a lab coat.

e Avoid breathing dust, fumes, gas, mist, vapors, or spray.
e Wash hands thoroughly after handling.

e Store in a cool, dry, and well-ventilated place, away from incompatible materials.

Conclusion

2-chloro-4,6-diphenyl-1,3,5-triazine is a compound of significant interest in the field of materials
science, particularly for its role in the development of next-generation organic electronics. Its
well-defined IUPAC nomenclature, characterized physicochemical properties, and established
synthetic routes make it a valuable tool for researchers. The ability to functionalize this
molecule has led to the creation of high-performance electron transport and host materials,
directly contributing to the advancement of OLED technology. As research continues, the
demand for high-purity 2-chloro-4,6-diphenyl-1,3,5-triazine is expected to grow, further
solidifying its importance as a key chemical intermediate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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